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Compound of Interest

Compound Name: 2-Fluorodiphenylmethane

Cat. No.: B1329804

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 2-
Fluorodiphenylmethane. A critical finding is that the toxicological properties of this compound
have not been thoroughly investigated. All handling and experimental procedures should be
conducted with caution, under the supervision of qualified personnel, and in accordance with
institutional and regulatory safety protocols. The information herein should be used as a guide
for risk assessment, not as a substitute for it.

Executive Summary

2-Fluorodiphenylmethane is an aromatic organic compound with applications in
pharmaceuticals and material science.[1] While its physical and chemical properties are
partially characterized, there is a significant lack of comprehensive toxicological data. This
guide synthesizes the available information on its properties, hazards, and handling procedures
to inform safe laboratory practices. The primary known hazard is its potential for causing skin
sensitization, and it is classified as very toxic to aquatic life with long-lasting effects.[2] Due to
the limited toxicological data, it should be handled as a compound with unknown toxicity, and
appropriate personal protective equipment should be used at all times.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Fluorodiphenylmethane is
presented in Table 1. This data is essential for understanding its behavior under various
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experimental conditions.

Table 1: Physical and Chemical Properties of 2-Fluorodiphenylmethane

Property Value Source(s)
Molecular Formula CisHuF [1][3]
Molecular Weight 186.22 g/mol [1]
CAS Number 3794-15-8 [11[3]
Appearance Colorless liquid [1]14]
Density 1.08 g/cm3 [1]
Melting Point 50-52°C [1]
Boiling Point 258.7°C at 760 mmHg [1]
Flash Point 108.4°C [1]
Vapor Pressure 0.0218 mmHg at 25°C [1]
Water Solubilty 3.7 X .1.0—3 g/L at 25°C (Limited o
solubility)

Soluble in ethanol,
o ) dichloromethane, acetone,
Solubility in Organic Solvents ) [1]
hexane, toluene, diethyl ether,

and benzene.

Refractive Index 1.555 [1]

Hazard Identification and GHS Classification

The toxicological properties of 2-Fluorodiphenylmethane have not been fully investigated.
However, based on available Safety Data Sheets (SDS) for mixtures containing this compound,
a preliminary hazard profile can be established. It is crucial to handle this substance as
potentially hazardous until more comprehensive data is available.

Table 2: GHS Hazard Classification
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Hazard Hazard Signal ]
Category Pictogram Source(s)
Class Statement Word
H317: May
Skin cause an )
S 1 o Warning GHSO07 [2]
Sensitization allergic skin
reaction.
i H400: Very
Acute Aquatic ) )
L 1 toxic to Warning GHSO09
Toxicity o
aguatic life.
H410: Very
) toxic to
Chronic o
] aquatic life ]
Aquatic 1 ) Warning GHS09
o with long
Toxicity ]
lasting
effects.

Note: The aquatic toxicity data is from a Safety Data Sheet for Diphenylmethane, a structurally
similar compound, but is cited in an SDS that also addresses 2-Fluorodiphenylmethane. The
skin sensitization data is from an SDS for a mixture containing 2-Fluorodiphenylmethane.

Carcinogenicity:

¢ |IARC: No ingredient of this product present at levels greater than or equal to 0.1% is
identified as probable, possible or confirmed human carcinogen by IARC.

e NTP: No ingredient of this product present at levels greater than or equal to 0.1% is
identified as a known or anticipated carcinogen by NTP.

o OSHA: No component of this product present at levels greater than or equal to 0.1% is on
OSHA's list of regulated carcinogens.

Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MM_NF-14-731&DocumentType=MSD&DocumentId=624564_SDS_SG_EN.PDF&DocumentUID=356239467&Language=EN&Country=SG&Origin=null
https://www.benchchem.com/product/b1329804?utm_src=pdf-body
https://www.benchchem.com/product/b1329804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4.1 Personal Protective Equipment (PPE)

A general workflow for donning and doffing PPE is outlined below.

Doffing PPE

Gloves $-| Gown/Lab Coat P Hand Hygiene P Goggles/Face Shield P Respirator/Mask P Final Hand Hygiene

Donning PPE

Hand Hygiene P-| Gown/Lab Coat P> Respirator/Mask P Goggles/Face Shield P Gloves

Click to download full resolution via product page

Figure 1: General Personal Protective Equipment (PPE) Workflow.

4.2 Storage
o Store in a tightly closed container.
o Keep in a dry, cool, and well-ventilated place.[5]

o Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures

In case of exposure or spill, follow these procedures.

Table 3: First Aid Measures
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Exposure Route First Aid Measures Source(s)

Inhalation Move person into fresh air.

Take off immediately all
contaminated clothing. Rinse

Skin Contact skin with water/shower. If skin [2]
irritation or rash occurs: Get

medical advice/attention.

Rinse immediately with plenty
of water, also under the

Eye Contact ) ) [6]
eyelids, for at least 15 minutes.

Get medical attention.

) Make victim drink water (two
Ingestion
glasses at most).

Spill Response:

e Evacuate the area.

o Wear appropriate PPE.

o Cover drains to prevent entry into waterways.

o Absorb with liquid-absorbent material (e.g., Chemizorb®).
e Collect and place in a suitable container for disposal.[6]

o Clean the affected area.

Experimental Protocols and Workflows

Due to the lack of specific published experimental protocols for the toxicological assessment of
2-Fluorodiphenylmethane, a general workflow for handling chemical substances of unknown
toxicity in a laboratory setting is provided.
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Figure 2: General Laboratory Workflow for Handling Chemicals.
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A logical workflow for hazard identification and response is crucial when working with

compounds with incomplete safety data.
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Figure 3: Hazard Identification and Response Workflow.

Reactivity and Stability

 Stability: Stable under normal conditions.[6]

» Incompatible Materials: Strong oxidizing agents.[6]
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o Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides.

e Hazardous Reactions: Forms explosive mixtures with air on intense heating.

Toxicological Information

As previously stated, comprehensive toxicological data for 2-Fluorodiphenylmethane is not
available. "To the best of our knowledge, the chemical, physical, and toxicological properties
have not been thoroughly investigated." Researchers should assume the compound is toxic

and handle it accordingly. The primary known toxicological effect is skin sensitization.[2]

Ecological Information

2-Fluorodiphenylmethane is considered very toxic to aquatic life with long-lasting effects.

o Environmental Fate: Due to its low water solubility, it is not expected to be mobile in aquatic
environments.

o Disposal: Waste must be disposed of in accordance with national and local regulations. Do
not allow the product to enter drains or waterways.[6]

Conclusion and Recommendations

The available data on 2-Fluorodiphenylmethane provides a foundational understanding of its
physical properties and some potential hazards. However, the significant gap in toxicological
data necessitates a highly cautious approach to its handling and use. It is strongly
recommended that comprehensive toxicological studies be conducted to establish a definitive
safety profile for this compound, especially given its use in research and development for
pharmaceuticals and materials. Until such data is available, all personnel must adhere to strict
safety protocols, utilize appropriate engineering controls and personal protective equipment,
and handle 2-Fluorodiphenylmethane as a substance with significant unknown toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329804#2-fluorodiphenylmethane-health-and-

safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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